Cas no 1823733-04-5 (2,4-dichloro-5H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 2,4-dichloro-5H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1823733-04-5
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• CID: 5735716
• PubChem ID: 58222519
• Update Time: 2023-11-07

2,4-dichloro-5H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1823733-04-5
• 2,4-dichloro-5H-pyrrolo[2,3-d]pyrimidine

• Inchi： 1S/C6H3Cl2N3/c7-4-3-1-2-9-5(3)11-6(8)10-4/h2H,1H2
• InChI Key： LDVNXZGUSKIKCQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(=N1)Cl)N=CC2

Computed Properties

• Exact Mass: 186.9704025g/mol
• Monoisotopic Mass: 186.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.1Ų